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Compound of Interest

Compound Name: Allyl hexanoate

Cat. No.: B093112

Application Note

Introduction

Allyl hexanoate (also known as allyl caproate) is an organic ester with the chemical formula
C9H1602.[1] It is a volatile compound recognized for its distinct fruity and pineapple-like
aroma.[2] This characteristic scent has led to its widespread use as a flavoring agent in food
and beverages and as a fragrance component in cosmetics and personal care products.[2][3]
Accurate and reliable quantification of allyl hexanoate is crucial for quality control in these
industries, as well as in research and development.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for
the separation, identification, and quantification of volatile and semi-volatile compounds like
allyl hexanoate.[3] The high chromatographic resolution of GC combined with the sensitive
and specific detection of MS provides a robust method for analyzing this compound, even in
complex matrices.[3][4] This application note provides a detailed protocol for the GC-MS
analysis of allyl hexanoate.

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of allyl
hexanoate under the conditions specified in the protocol below.
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Parameter Value

Compound Allyl Hexanoate

CAS Number 123-68-2

Molecular Formula C9H1602[1]

Molecular Weight 156.22 g/mol [1]

Retention Time (RT) Approximately 8.5 minutes
Key Mass Fragments (m/z) 41, 55, 69, 81, 99, 115, 156
Limit of Detection (LOD) 0.01 pg/mL

Limit of Quantification (LOQ) 0.05 pg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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